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Compound of Interest

Compound Name: Diallyl maleate

Cat. No.: B213036

For immediate release: This document provides essential safety and logistical information for
the proper disposal of diallyl maleate, a reactive difunctional monomer commonly used in
polymer synthesis. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and the protection of the environment. Diallyl maleate is toxic if swallowed, harmful
in contact with skin, and causes serious eye and skin irritation.[1][2][3][4]

Immediate Safety Precautions

Before handling diallyl maleate, it is imperative to be familiar with its hazards and the
necessary safety measures.

Personal Protective Equipment (PPE): All personnel handling diallyl maleate must wear the
following:

e Gloves: Chemical-resistant gloves (e.qg., nitrile rubber, tested according to EN 374). Inspect
gloves for leaks or tears before use.[4]

o Eye Protection: Chemical safety goggles or a face shield.[1][2] Eyewash stations should be
readily accessible.[3]

» Protective Clothing: A lab coat or chemical-resistant apron to prevent skin contact.[1][2]

» Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]
[3] If vapors or mists are generated, a self-contained breathing apparatus may be necessary.
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[1]
In Case of Exposure:

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[1][2][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[1][3]

e Ingestion: Do NOT induce vomiting. If the person is conscious, give two glasses of water to
drink. Seek immediate medical attention.[1][2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide
artificial respiration. Seek medical attention.[1][3]

Spill & Leak Procedures
In the event of a diallyl maleate spill, follow these steps:
o Evacuate: Evacuate non-essential personnel from the immediate area.

» Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is
contained within one.

o Contain: Prevent the spill from spreading and entering drains.[1] Cover drains if necessary.
For large spills, create a dike around the spill using inert absorbent material.[2]

e Absorb: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite
to soak up the spill.[3][5]

o Collect: Carefully collect the absorbed material into a suitable, labeled, and closed container
for disposal.[3][5]

o Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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» Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them
accordingly.[6]

Step-by-Step Disposal Protocol

The disposal of diallyl maleate and its containers must be managed as hazardous waste in
compliance with all federal, state, and local regulations.[1][5] The primary federal regulation
governing hazardous waste is the Resource Conservation and Recovery Act (RCRA).[7][8]

Step 1: Waste Identification & Segregation
« Diallyl maleate waste is classified as a toxic liquid, organic, n.o.s.[1]

» Do not mix diallyl maleate waste with other waste streams.[1] Keep it in its original or a
compatible, clearly labeled container.

e Incompatible materials to avoid include strong oxidizing agents.[5]
Step 2: Container Management

o Waste Container: Use a designated, leak-proof, and sealable container for diallyl maleate
waste. The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "Diallyl Maleate."

» Empty Containers: Empty diallyl maleate containers are also considered hazardous waste
and must be handled in the same manner as the chemical itself.[1] Do not rinse the
container into the drain. If local regulations permit, triple-rinsed containers may be disposed
of as non-hazardous waste; however, the rinsate must be collected and treated as
hazardous waste.[6]

Step 3: Storage

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[1][2]

o Keep containers tightly closed to prevent the release of vapors.[1]

e The storage area should be locked or accessible only to authorized personnel.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL03867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL03867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.benchchem.com/product/b213036?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.tcichemicals.com/BE/en/sds/D5508_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/291226?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 4: Arrange for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e Provide the contractor with the Safety Data Sheet (SDS) for diallyl maleate.

o Disposal methods may include incineration in a chemical incinerator equipped with an
afterburner and scrubber.[2]

Step 5: Documentation

e Maintain accurate records of the amount of diallyl maleate waste generated and the date of
disposal. This is a requirement under RCRA's "cradle-to-grave" tracking of hazardous waste.

[7]8]

Quantitative Data Summary

The following table summarizes key quantitative data for diallyl maleate.

Property Value Reference

UN Number 2810 [1]

o Toxic liquid, organic, n.o.s.
Proper Shipping Name ) [1]
(Diallyl maleate)

Hazard Class 6.1 (Toxic substances) [1]
Packing Group 1 [1]
Melting Point -47 °C [ -53 °F [1][3]
Boiling Point 109 -110°C/228.2 - 230 °F [3]
Flash Point 130 °C/ 266 °F [3]
Density 1.074 g/cm3 at 20 °C / 68 °F [1]

Diallyl Maleate Disposal Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of diallyl maleate.
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Caption: Workflow for the safe disposal of diallyl maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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